- Pharmacophore modeling, 3DQSAR, and docking-based design of polysubstituted quinolines derivatives as inhibitors of phosphodiesterase 4, and preliminary evaluation of their anti-asthmatic potential, Medicinal Chemistry Research, 2014, 23(12), 5008-5030
Cas no 951006-39-6 (Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate)
Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 6-iodo-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
- Ethyl 1,4-dihydro-6-iodo-8-methyl-4-oxoquinoline-3-carboxylate
- Ethyl 6-iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate
- Ethyl 1,4-dihydro-6-iodo-8-methyl-4-oxo-3-quinolinecarboxylate (ACI)
- DTXSID40670625
- AKOS005072969
- SB72696
- CS-M0301
- 951006-39-6
- SCHEMBL5323382
- J-521199
- W17717
- SY333440
- DB-351627
- ethyl 6-iodo-8-methyl-4-oxo-1H-quinoline-3-carboxylate
- ethyl 4-hydroxy-6-iodo-8-methylquinoline-3-carboxylate
- GD-0084
- ethyl6-iodo-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate
- MFCD12827793
- BNB00639
- Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate
-
- MDL: MFCD12827793
- Inchi: 1S/C13H12INO3/c1-3-18-13(17)10-6-15-11-7(2)4-8(14)5-9(11)12(10)16/h4-6H,3H2,1-2H3,(H,15,16)
- InChI Key: BHLKSAHVKKYWON-UHFFFAOYSA-N
- SMILES: O=C(C1C(=O)C2C=C(C=C(C=2NC=1)C)I)OCC
Computed Properties
- Exact Mass: 356.98619g/mol
- Monoisotopic Mass: 356.98619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 394
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 55.4Ų
Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR18554-500mg |
Ethyl 1,4-dihydro-6-iodo-8-methyl-4-oxoquinoline-3-carboxylate |
951006-39-6 | 500mg |
£110.00 | 2024-05-23 | ||
| Apollo Scientific | OR18554-1g |
Ethyl 1,4-dihydro-6-iodo-8-methyl-4-oxoquinoline-3-carboxylate |
951006-39-6 | 1g |
£150.00 | 2024-05-23 | ||
| Apollo Scientific | OR18554-5g |
Ethyl 1,4-dihydro-6-iodo-8-methyl-4-oxoquinoline-3-carboxylate |
951006-39-6 | 5g |
£360.00 | 2024-05-23 | ||
| ChemScence | CS-M0301-1g |
ethyl 6-iodo-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate |
951006-39-6 | 1g |
$165.0 | 2022-04-26 | ||
| ChemScence | CS-M0301-5g |
ethyl 6-iodo-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate |
951006-39-6 | 5g |
$440.0 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E20900-5g |
Ethyl 6-iodo-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate |
951006-39-6 | 98% | 5g |
¥7152.0 | 2023-09-08 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | E20900-1g |
Ethyl 6-iodo-8-methyl-4-oxo-1,4-dihydroquinoline-3-carboxylate |
951006-39-6 | 98% | 1g |
¥2672.0 | 2023-09-08 | |
| TRC | E920608-50mg |
Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate |
951006-39-6 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E920608-100mg |
Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate |
951006-39-6 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E920608-500mg |
Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate |
951006-39-6 | 500mg |
$ 185.00 | 2022-06-05 |
Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate Production Method
Production Method 1
Production Method 2
- Repurposing Human PDE4 Inhibitors for Neglected Tropical Diseases. Evaluation of Analogs of the Human PDE4 Inhibitor GSK-256066 as Inhibitors of PDEB1 of Trypanosoma brucei, Chemical Biology & Drug Design, 2015, 85(5), 549-564
Production Method 3
- Preparation of quinoline derivatives as PDE4 inhibitors, World Intellectual Property Organization, , ,
Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate Raw materials
Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate Preparation Products
Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate
Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate: A Comprehensive Overview
Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate (CAS No. 951006-39-6) is a structurally complex organic compound belonging to the quinoline derivative family. This compound has garnered significant attention in recent years due to its potential applications in drug discovery and chemical synthesis. The molecule features a quinoline skeleton, which is a bicyclic aromatic system composed of a benzene ring fused with a pyridine ring. The presence of an iodo group at the 6-position, a methyl group at the 8-position, and an oxo group at the 4-position introduces unique electronic and steric properties that make this compound highly versatile in various chemical reactions.
The synthesis of Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and reductions. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have focused on using microwave-assisted synthesis techniques to accelerate reaction times while maintaining high efficiency. These advancements have significantly contributed to the scalability of this compound for large-scale production.
One of the most promising applications of Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quionlinecarboxylate lies in its potential as a precursor for drug development. Quinoline derivatives are known for their biological activity, particularly in anti-inflammatory and anticancer therapies. The iodo group at the 6-position plays a critical role in enhancing the compound's reactivity, making it an ideal candidate for further functionalization. Recent research has demonstrated that this compound can be converted into highly potent inhibitors of kinases involved in cancer cell proliferation.
In addition to its role in drug discovery, Ethyl 6-Iodo-8-methyl-quionlinecarboxylate has shown potential in materials science. Its rigid quinoline framework and functional groups make it suitable for use as a building block in constructing advanced materials such as coordination polymers and metalloorganic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.
The study of Ethyl 6-Iodo-quionlinecarboxylate has also led to new insights into its photophysical properties. Researchers have investigated its fluorescence behavior under different conditions and found that it exhibits strong emission in the visible spectrum. This property makes it a candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and sensors.
From an environmental perspective, understanding the degradation pathways of Ethyl quionlinecarboxylate is crucial for assessing its impact on ecosystems. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, revealing that it undergoes rapid transformation under microbial action. This information is vital for ensuring sustainable practices during its production and disposal.
In conclusion, Ethyl 6-Iodo-quionlinecarboxylate (CAS No. 951006) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, material synthesis, and environmental sustainability.
951006-39-6 (Ethyl 6-Iodo-8-methyl-4-oxo-1,4-dihydro-3-quinolinecarboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)